N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 2-fluoro-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C20H18FN3O2/c1-3-12-24(20(25)16-6-4-5-7-17(16)21)13-18-22-19(23-26-18)15-10-8-14(2)9-11-15/h3-11H,1,12-13H2,2H3
• InChI Key: XDLOGEAODJAZID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN(CC=C)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives, which have been identified as promising candidates for the development of new drugs. In

Mechanism of Action

The mechanism of action of N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the inhibition of acetylcholinesterase. This compound binds to the active site of the enzyme and prevents it from breaking down acetylcholine. As a result, the levels of acetylcholine in the brain increase, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in animal models. It has been shown to improve memory and cognitive function in mice and rats. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which can be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its potency as an acetylcholinesterase inhibitor. This compound has been shown to be more potent than some of the currently available drugs for the treatment of Alzheimer's disease. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One of the areas of focus is the development of more efficient synthesis methods that can improve the yield of this compound. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in the treatment of other neurological disorders. Finally, the development of more water-soluble derivatives of this compound could overcome the limitations associated with its low solubility in water.

Synthesis Methods

The synthesis of N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 2-fluoro-N-(4-methylphenyl)benzamide with allyl bromide and sodium hydride in DMF. The resulting product is then treated with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl)methanol and triethylamine to obtain the final compound. The yield of this synthesis method is reported to be around 65%.

Scientific Research Applications

N-allyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been extensively studied for its potential therapeutic applications. It has been identified as a potent inhibitor of acetylcholinesterase, which is an enzyme that plays a crucial role in the breakdown of acetylcholine. Acetylcholine is a neurotransmitter that is involved in various physiological processes, including muscle contraction, cognition, and memory. Inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, which can have therapeutic effects in the treatment of Alzheimer's disease, myasthenia gravis, and other neurological disorders.